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Compound of Interest

Compound Name: Flavipin

Cat. No.: B1206907

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flavipin is a naturally occurring phenolic aldehyde metabolite produced by a variety of fungal
species. Possessing a range of potent biological activities, including antioxidant, antifungal,
antibiotic, and anticancer properties, Flavipin has garnered significant interest within the
scientific community. This document provides an in-depth examination of its chemical structure,
physicochemical properties, biological functions, and the experimental methodologies used for
its isolation and characterization.

Chemical Structure and Physicochemical Properties

Flavipin is a substituted phthalaldehyde, characterized by a benzene ring with two adjacent
aldehyde groups, three hydroxyl groups, and one methyl group.

IUPAC Name: 3,4,5-Trihydroxy-6-methylbenzene-1,2-dicarbaldehyde[1] Molecular Formula:
CoHsOs[1][2][3][4] Canonical SMILES: CC1=C(C(=C(C(=C10)0)0O)C=0)C=0[1][2]

The structural and key physicochemical properties of Flavipin are summarized in the table
below.
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Property Value Reference(s)
Molecular Weight 196.16 g/mol [21[3114]

CAS Number 483-53-4 [1][2][3]
Appearance Yellow crystalline solid [5]

233-234 °C (with

Melting Point - [4]16]
decomposition)

UV Absorption Maxima 261, 264 nm [6]

Solubility Soluble in acetone [5]

Biological Activity and Mechanism of Action

Flavipin is a versatile bioactive molecule with a broad spectrum of activities. It is produced by
various fungi, including species of Aspergillus, Epicoccum, and Chaetomium.[1][6] Its biological
functions are largely attributed to its potent antioxidant and pro-apoptotic properties.

Antioxidant Activity

Flavipin has been demonstrated to be a potent antioxidant, effectively scavenging free
radicals.[1][7] Studies have shown that its antioxidant capacity is comparable or superior to
common standards like butylated hydroxytoluene (BHT) and Trolox in various in vitro assays.[8]
The high antioxidant activity is positively correlated with the production yield of Flavipin from
fungal extracts, indicating it is a major antioxidant component of these metabolites.[7][8]

Anticancer and Pro-Apoptotic Activity

Emerging research highlights Flavipin's potential as an anticancer agent. It has been identified
as an apoptotic molecule that targets the Nuclear Factor-kappa B (NF-kB) signaling pathway.[6]
NF-kB is a protein complex that plays a critical role in regulating the immune response to
infection and is implicated in cancer cell proliferation and survival. By inhibiting the NF-kB
pathway, Flavipin can suppress cancer cell growth and induce programmed cell death
(apoptosis).
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Below is a diagram illustrating the proposed mechanism of Flavipin's interaction with the NF-
KB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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